Cas no 869945-23-3 (1-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)methanamine)

• Product Name: 1-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)methanamine
• CAS No: 869945-23-3
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• MDL: MFCD05740178
• CID: 866833
• PubChem ID: 834419
• Update Time: 2025-04-19

1-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)methanamine
• (4-fluorobenzyl)(4-pyridinylmethyl)amine hydrochloride(SALTDATA: HCl)
• (4-Fluorobenzyl)(pyridin-4-ylmethyl)amine
• [(4-fluorophenyl)methyl][(pyridin-4-yl)methyl]amine
• DTXSID50356822
• BB 0220070
• AN-465/42767374
• N-(4-Fluorobenzyl)-1-(pyridin-4-yl)methanamine
• SCHEMBL15393061
• AKOS000238899
• CCG-121469
• N-(4-FLUOROBENZYL)-N-(4-PYRIDYLMETHYL)AMINE
• (4-Fluorobenzyl)(4-pyridinylmethyl)amine
• N-(4-fluorobenzyl)-N-(4-pyridinylmethyl)amine
• [(4-fluorophenyl)methyl](pyridin-4-ylmethyl)amine
• 869945-23-3
• JRQUWLWSOCBVKB-UHFFFAOYSA-N

• MDL： MFCD05740178
• Inchi： 1S/C13H13FN2/c14-13-3-1-11(2-4-13)9-16-10-12-5-7-15-8-6-12/h1-8,16H,9-10H2
• InChI Key： JRQUWLWSOCBVKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 252.08300
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.70340

1-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines